Cas no 1804834-62-5 (Methyl 5-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 5-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804834-62-5
• MF: C₉H₇ClF₃NO₄
• MW: 285.604392290115
• CID: 4814882
• Update Time: 2025-10-28

Methyl 5-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H7ClF3NO4/c1-17-8(16)5-4(2-10)3-14-7(15)6(5)18-9(11,12)13/h3H,2H2,1H3,(H,14,15)
• InChI Key： ZKDRTOUKVDCQJL-UHFFFAOYSA-N
• SMILES： ClCC1=CNC(C(=C1C(=O)OC)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 442
• XLogP3: 1.1
• Topological Polar Surface Area: 64.599

Additional information on Methyl 5-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Overview of Methyl 5-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804834-62-5)

Methyl 5-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804834-62-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and chloromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Researchers are increasingly exploring its role as a key intermediate in synthesizing bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The structural complexity of Methyl 5-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate makes it a valuable building block in medicinal chemistry. Its trifluoromethoxy group enhances lipophilicity and metabolic stability, traits highly sought after in modern drug design. Recent studies highlight its utility in developing kinase inhibitors and GPCR modulators, aligning with the growing demand for precision therapeutics. The chloromethyl moiety further allows for versatile derivatization, enabling researchers to create diverse molecular libraries for high-throughput screening.

In the context of sustainable chemistry, this compound has been investigated for its potential in green synthesis methodologies. The incorporation of fluorinated groups like trifluoromethoxy is a trending topic, as these motifs improve compound bioavailability while reducing environmental persistence. Laboratories worldwide are optimizing catalytic processes to produce CAS 1804834-62-5 with higher atom economy, addressing the pharmaceutical industry's push toward eco-friendly manufacturing.

Analytical characterization of Methyl 5-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, critical for reproducibility in research. The rise of AI-assisted molecular modeling has also sparked interest in predicting this molecule's interactions with biological targets, a frequently searched topic among computational chemists.

From a commercial perspective, suppliers of CAS 1804834-62-5 emphasize strict quality control to meet the standards of FDA and EMA regulatory frameworks. The compound's stability under various storage conditions is another area of focus, with users often querying optimal preservation methods to prevent degradation of the sensitive hydroxy and chloromethyl functionalities.

Emerging applications include its use in covalent inhibitor design, where the chloromethyl group enables targeted protein binding. This aligns with the booming field of targeted cancer therapies, a hot topic in 2024's scientific literature. Additionally, its role in creating fluorescent probes for cellular imaging demonstrates the molecule's versatility beyond traditional medicinal chemistry.

For synthetic chemists, troubleshooting the preparation of Methyl 5-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate remains a popular discussion point in online forums. Common challenges include optimizing the introduction of the trifluoromethoxy group without side reactions, reflecting the broader industry challenge of selective fluorination. Recent patents have disclosed novel catalytic systems to address this, indicating ongoing innovation in the field.

The compound's safety profile has been systematically evaluated, with particular attention to handling the reactive chloromethyl segment. While not classified as hazardous under standard protocols, proper PPE is recommended during manipulation—a practical consideration frequently searched by laboratory personnel working with similar intermediates.

In summary, Methyl 5-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate represents a multifaceted tool for modern chemical research. Its combination of reactive handles (chloromethyl) and privileged pharmacophores (trifluoromethoxy) positions it at the intersection of multiple cutting-edge research domains, from fragment-based drug discovery to smart material engineering. As the scientific community continues to explore fluorinated building blocks, the importance of this CAS 1804834-62-5 registered compound is likely to grow exponentially.